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Compound of Interest

Compound Name: HCFC 225

Cat. No.: B1179509

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling HCFC-225. It includes detailed
operational and disposal plans with procedural, step-by-step guidance to ensure laboratory
safety and proper chemical management.

Health Hazard Summary

HCFC-225, a mixture of two isomers (HCFC-225ca and HCFC-225cb), is a transparent,
colorless liquid.[1][2] While it has low acute toxicity, it presents several hazards that necessitate
careful handling.[3] High concentrations of its vapor can displace oxygen, leading to dizziness,
unconsciousness, and potentially death.[1][2] Inhalation may also cause central nervous
system effects and, at high levels, cardiac arrhythmia.[4] The substance is irritating to the eyes
and skin upon contact.[2] Prolonged or repeated skin contact can cause defatting, leading to
dryness, cracking, and dermatitis.[1][2] Upon contact with flames or extremely hot metal
surfaces, HCFC-225 can decompose to produce toxic and corrosive products like hydrochloric
and hydrofluoric acids.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The selection of appropriate
PPE should be based on a thorough risk assessment of the specific procedures being
performed.
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» Hand Protection: Due to the risk of skin irritation and dermatitis, chemically resistant gloves
are mandatory.[1][2] While specific permeation data for HCFC-225 is not readily available,
general guidance for halogenated solvents suggests that butyl rubber gloves are not
recommended.[5] Nitrile gloves are often cited for handling chemicals in a laboratory setting,
but for prolonged contact or immersion, a more robust glove material should be selected and
tested for the specific application.[6] Gloves should be changed immediately if they become

contaminated.[5]

o Eye and Face Protection: To protect against splashes and vapors, safety glasses with side
shields are the minimum requirement.[5] For tasks with a higher risk of splashing, chemical
splash goggles or a full-face shield should be used.[7]

o Skin and Body Protection: A standard laboratory coat should be worn to protect clothing.[5]
For larger quantities or tasks with a significant splash risk, a chemically resistant apron or
coveralls should be considered. All personnel must wear long pants and closed-toe shoes to
ensure no skin is exposed on the lower body.[5]

e Respiratory Protection: All handling of HCFC-225 should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to keep employee exposure below
recommended limits.[8] If engineering controls are insufficient to maintain exposure below
the occupational exposure limits, a NIOSH-approved respirator with an appropriate cartridge
for organic vapors should be used.

Occupational Exposure Limits

Adherence to established exposure limits is crucial for personnel safety. The following table
summarizes the key occupational exposure limits for HCFC-225 and its isomers.
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Chemical Exposure Limit
Value Source
Component Type
Asahi Glass Co., Ltd. /
HCFC-225
o AEL (8h-TWA) 100 ppm US EPA
(Commercial Mixture)
Recommended[9][10]

Asahi Glass Co., Ltd. /
HCFC-225ca AEL (8h-TWA) 50 ppm US EPA

Recommended[9]

Asahi Glass Co., Ltd. /
HCFC-225cb AEL (8h-TWA) 400 ppm US EPA

Recommended[9]

Asahi Glass Co., Ltd.

HCFC-225 EEL (15 min) 1000 ppm €l

Asahi Glass Co., Ltd.

HCFC-225 EEL (1 min) 2000 ppm 8]

AEL: Acceptable
Exposure Limit; TWA:
Time-Weighted
Average; EEL:
Emergency Exposure
Limit

Operational Plan: Safe Handling Workflow

Properly planning and executing handling procedures is paramount. The following workflow
outlines the key steps for safely managing HCFC-225 in a laboratory setting.
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Caption: Workflow for safely handling HCFC-225 in a laboratory.
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Experimental Protocols: PPE Efficacy Testing

While specific experimental protocols for testing PPE against HCFC-225 were not found in the

reviewed literature, standardized test methods are used to evaluate chemical protective

clothing and gloves. A general approach to validate PPE selection would involve:

Glove Permeation Testing (ASTM F739): This standard test method measures the
breakthrough time and permeation rate of chemicals through protective glove materials. A
sample of the glove material is exposed to HCFC-225 on one side, and the air on the other
side is continuously monitored to detect the first appearance of the chemical and the rate at
which it passes through.

Material Degradation Testing: This involves physically immersing a sample of the PPE
material (e.g., glove, apron) in HCFC-225 for a specified period. The material is then visually
inspected for any signs of degradation, such as swelling, cracking, or discoloration, and may
be physically tested for changes in properties like tensile strength.

Disposal Plan: Managing HCFC-225 Waste

HCFC-225 is a halogenated solvent, and its disposal is subject to strict environmental

regulations. Improper disposal can lead to environmental contamination.[11] Never dispose of

HCFC-225 or other halogenated solvents down the drain.

Step-by-Step Disposal Procedure

Segregation: Always keep halogenated solvent waste, like HCFC-225, separate from non-
halogenated waste streams.[11] Mixing these wastes can significantly increase disposal
costs and complexity.[11]

Container Selection: Use a designated, leak-proof waste container that is compatible with
halogenated solvents. Ensure the container is clearly labeled with a "Hazardous Waste" tag.
[11]

Labeling: As soon as the first drop of waste is added, fill out the hazardous waste tag
completely. Include the full chemical name ("HCFC-225" or "Dichloropentafluoropropane™),
all constituents and their approximate percentages, and the accumulation start date.[11]
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e Accumulation: Transfer waste into the container within a chemical fume hood to minimize
vapor exposure. Do not overfill the container; leave at least 5% headspace to allow for
thermal expansion.[11]

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA). The SAA should be a cool, well-ventilated area, away from direct sunlight and
incompatible materials. Secondary containment (e.g., a chemically resistant tub) is required
to contain potential leaks.[11]

e Pickup Request: Once the container is nearly full, or before the regulatory accumulation time
limit is reached, request a waste pickup from your institution's Environmental Health and
Safety (EHS) department.[11]

Spill Response

In the event of a spill, immediately evacuate non-essential personnel and ensure the area is
well-ventilated.[6] For small spills, contain the liquid with an inert absorbent material (e.g.,
vermiculite, sand).[6] Wearing appropriate PPE, collect the absorbed material and place it in a
sealed, labeled container for hazardous waste disposal.[6][11] For large spills, evacuate the
area and contact your institution's EHS or emergency response team immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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